Cas no 1806643-51-5 (4-(Difluoromethoxy)-3-iodophenylhydrazine)

• Product Name: 4-(Difluoromethoxy)-3-iodophenylhydrazine
• CAS No: 1806643-51-5
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4934690
• Update Time: 2025-10-18

4-(Difluoromethoxy)-3-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-iodophenylhydrazine

• Inchi： 1S/C7H7F2IN2O/c8-7(9)13-6-2-1-4(12-11)3-5(6)10/h1-3,7,12H,11H2
• InChI Key： DOKQLFZGHVPWDU-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC(F)F)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3

Additional information on 4-(Difluoromethoxy)-3-iodophenylhydrazine

Introduction to 4-(Difluoromethoxy)-3-iodophenylhydrazine (CAS No. 1806643-51-5)

4-(Difluoromethoxy)-3-iodophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1806643-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylhydrazines, characterized by the presence of a hydrazine moiety (-NH-NH₂) attached to an aromatic ring. The structural features of 4-(Difluoromethoxy)-3-iodophenylhydrazine make it a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential biological activity. The difluoromethoxy (-OCH₂F) substituent at the 4-position of the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. This modification is particularly interesting in medicinal chemistry, as it can influence both the metabolic stability and binding affinity of the compound towards biological targets. Additionally, the presence of an iodine atom at the 3-position (3-I) serves as a valuable handle for further chemical transformations, such as cross-coupling reactions, which are widely employed in drug discovery to diversify molecular libraries.

In recent years, there has been growing interest in arylhydrazine derivatives due to their demonstrated pharmacological properties. For instance, studies have highlighted the potential of hydrazine-based compounds in modulating enzyme activity and receptor interactions. The 4-(Difluoromethoxy)-3-iodophenylhydrazine structure provides a unique scaffold that could be exploited to develop novel therapeutic agents. Specifically, its combination of a hydrazine group and halogenated aromatic ring makes it an attractive candidate for investigating mechanisms involving oxidative stress and inflammation, which are implicated in various chronic diseases.

One of the most compelling aspects of 4-(Difluoromethoxy)-3-iodophenylhydrazine is its utility as a building block in synthetic chemistry. The iodine substituent at the 3-position allows for facile participation in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups, thereby expanding the structural diversity of derivatives derived from this compound. Such synthetic flexibility is crucial for generating lead compounds with optimized pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies on analogs of 4-(Difluoromethoxy)-3-iodophenylhydrazine have revealed insights into its potential binding modes with target proteins. For example, computational docking experiments suggest that this compound may interact with enzymes involved in signal transduction pathways relevant to neurodegenerative diseases. These findings align with experimental observations from related hydrazine derivatives, reinforcing the hypothesis that 4-(Difluoromethoxy)-3-iodophenylhydrazine could serve as a foundation for developing next-generation therapeutics.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in drug development pipelines. The availability of compounds like 4-(Difluoromethoxy)-3-iodophenylhydrazine (CAS No. 1806643-51-5) provides chemists with a valuable resource for exploring novel chemical space. By leveraging its unique structural features, researchers can design molecules with tailored properties to address unmet medical needs. For instance, derivatives bearing additional functional groups might exhibit enhanced solubility or improved bioavailability, critical factors for clinical success.

From a synthetic perspective, 4-(Difluoromethoxy)-3-iodophenylhydrazine offers several advantages over less complex arylhydrazines. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring creates opportunities for fine-tuning reactivity and selectivity in subsequent transformations. This balance is particularly important when designing multi-step synthetic routes aimed at constructing complex drug candidates. Moreover, the stability of this compound under various reaction conditions makes it a reliable choice for industrial-scale synthesis.

In conclusion, 4-(Difluoromethoxy)-3-iodophenylhydrazine represents a promising intermediate in pharmaceutical research due to its unique structural attributes and synthetic utility. Its combination of a hydrazine moiety, halogenated aromatic ring, and electron-deficient substituent positions it as a versatile scaffold for developing bioactive molecules. As interest in arylhydrazine derivatives continues to grow, compounds like this one will play an increasingly important role in discovering innovative treatments for human diseases.